Cas no 2166-27-0 (3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester)

• Product Name: 3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester
• CAS No: 2166-27-0
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 1408920
• Update Time: 2024-08-15

3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedicarboxylic acid, 4-phenyl-, dimethyl ester
• 3,6-Pyridazinedicarboxylic acid, 4-phenyl-, 3,6-dimethyl ester

• Inchi： 1S/C14H12N2O4/c1-19-13(17)11-8-10(9-6-4-3-5-7-9)12(16-15-11)14(18)20-2/h3-8H,1-2H3
• InChI Key： KHUCKSJRPBKMDE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NN=C(C(OC)=O)C=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 272.07976

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Melting Point: 94.0-95.5 °C
• Boiling Point: 498.7±45.0 °C(Predicted)
• PSA: 78.38
• pka: -1.56±0.10(Predicted)